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Compound of Interest

Compound Name: 2-Hydroxyadipic acid

Cat. No.: B108492

This guide provides essential safety and logistical information for the proper disposal of 2-
hydroxyadipic acid, tailored for researchers, scientists, and drug development professionals.
Following these procedures is critical for ensuring laboratory safety and environmental
compliance.

Understanding the Hazards

2-Hydroxyadipic acid presents several hazards that necessitate careful handling and
disposal. It is classified as harmful if swallowed (Acute toxicity, oral, Category 4), causes skin
irritation (Category 2), and leads to serious eye irritation (Category 2A).[1] Additionally, it may
cause respiratory irritation and is considered harmful to aquatic life.[1] Personal protective
equipment (PPE), including gloves, eye protection, and a lab coat, is mandatory when handling
this chemical.[1]

Chemical and Physical Properties

A summary of key quantitative data for 2-hydroxyadipic acid is provided below. This
information is crucial for safe handling and for completing waste disposal documentation.
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Property Value Source
CAS Number 18294-85-4 [1112]
Molecular Formula CéH100s [2]
Molecular Weight 162.14 g/mol

Appearance Solid

PBS (pH 7.2): 5 mg/mIDMF: 2
Solubility mg/mliEthanol: 2 mg/mIDMSO:  [2]
1 mg/ml

Step-by-Step Disposal Protocol

The primary directive for the disposal of 2-hydroxyadipic acid is to adhere strictly to local,
state, and federal regulations.[1] The substance should be disposed of via an approved waste
disposal plant. The following protocol outlines the recommended steps for safe disposal.

Experimental Protocol: Neutralization and Disposal

This protocol is a general guideline. Always consult your institution's Environmental Health and
Safety (EHS) office for specific procedures.

e Segregation and Labeling:

o Collect all waste containing 2-hydroxyadipic acid (both solid and dissolved forms) in a
dedicated, properly sealed, and clearly labeled hazardous waste container.

o The label should include the chemical name ("2-Hydroxyadipic Acid"), the associated
hazards (e.g., "Irritant,” "Harmful"), and the approximate concentration and quantity.

o Neutralization (for aqueous solutions):
o Work in a well-ventilated area, preferably a chemical fume hood.[1]

o Slowly add a weak base, such as sodium bicarbonate (baking soda) or a dilute sodium
hydroxide solution, to the aqueous waste solution while stirring.[3]
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o Monitor the pH of the solution using pH indicator strips or a calibrated pH meter.[3][4]

o Continue adding the base in small increments until the pH is neutral (approximately pH
7.0).[3] This process reduces the corrosive properties of the acidic waste.

e Final Packaging and Disposal:

o Transfer the neutralized solution into a corrosion-resistant, leak-proof container suitable for
chemical waste.[3]

o Ensure the container is sealed tightly and labeled as "Neutralized 2-Hydroxyadipic Acid
Waste" along with any other components in the solution.

o Store the container in a designated, secure secondary containment area away from
incompatible materials.[3]

o Arrange for pickup and disposal through your institution's EHS department or a licensed
hazardous waste management company.[3] Do not pour down the drain unless explicitly
permitted by your local EHS office and municipal regulations.[4]

Accidental Spill and Release Measures
In the event of a spill, immediate and appropriate action is required to mitigate risks.

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.[1]

o Wear Appropriate PPE: Don full personal protective equipment, including respiratory
protection if dealing with dust or aerosols.[1]

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.[1]

¢ Cleanup:

o For solid spills, carefully sweep or scoop the material to avoid generating dust.
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o For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[1]

o Collect all contaminated materials into a designated hazardous waste container.

o Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with
alcohol, and dispose of all contaminated materials as hazardous waste.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
hydroxyadipic acid.
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Preparation & Assessment
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Caption: Workflow for the safe handling and disposal of 2-Hydroxyadipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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